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Compound of Interest

Compound Name: C16-Sphingosine-1-phosphate

Cat. No.: B591434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation and quantification of

various sphingolipid species using High-Performance Liquid Chromatography (HPLC). The

protocols are designed to be a valuable resource for researchers in lipidomics, cell signaling,

and drug development.

Introduction
Sphingolipids are a complex class of lipids that play crucial roles as both structural components

of cellular membranes and as bioactive molecules in a myriad of cellular processes.[1][2][3]

Key signaling molecules such as ceramide (Cer), sphingosine-1-phosphate (S1P), and

sphingomyelin (SM) are involved in regulating cell growth, differentiation, apoptosis, and stress

responses.[4][5][6] Dysregulation of sphingolipid metabolism has been implicated in numerous

diseases, including cancer, metabolic disorders, and neurodegenerative diseases.[3]

Consequently, the accurate quantification of sphingolipid variants is essential for understanding

their physiological functions and for the development of novel therapeutic strategies.

High-Performance Liquid Chromatography (HPLC), particularly when coupled with mass

spectrometry (MS), has become an indispensable tool for the analysis of sphingolipids.[2][6][7]

HPLC offers high resolution for separating complex lipid mixtures, while MS provides the

sensitivity and specificity required for the identification and quantification of individual molecular

species.[1][6][8] This document outlines detailed protocols for the HPLC-based analysis of

major sphingolipid classes.
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Sphingolipid Signaling Pathways
Sphingolipid metabolism is a complex network of interconnected pathways. The central

molecule, ceramide, can be generated de novo or through the hydrolysis of sphingomyelin.[4]

[5] Ceramide can then be further metabolized to form other bioactive sphingolipids, such as

sphingosine and S1P.[4][5] Ceramide and S1P often exert opposing effects on cellular

processes, with ceramide generally promoting apoptosis and S1P promoting cell survival and

proliferation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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